Cas no 6943-09-5 (1,3-Dioxane-4,6-dione,2,2-dimethyl-5-[(2,4,6-trimethylphenyl)methylene]-)
6943-09-5 structure
Product Name:1,3-Dioxane-4,6-dione,2,2-dimethyl-5-[(2,4,6-trimethylphenyl)methylene]-
CAS No:6943-09-5
MF:C16H18O4
MW:274.311725139618
CID:520006
PubChem ID:242764
Update Time:2025-04-19
1,3-Dioxane-4,6-dione,2,2-dimethyl-5-[(2,4,6-trimethylphenyl)methylene]- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxane-4,6-dione,2,2-dimethyl-5-[(2,4,6-trimethylphenyl)methylene]-
- CTK5C9834; AR-1D1507; 2,2-dimethyl-5-(2,4,6-trimethylbenzylidene)-1,3-dioxane-4,6-dione; 2,2-dimethyl-5-(2,4,6-trimethyl-benzylidene)-[1,3]dioxane-4,6-dione; AC1L6A5K; AC1Q6HH9; 2,2-Dimethyl-5-(2,4,6-trimethyl-benzyliden)-[1,3]dioxan-4,6-dion; NSC51639;
- 6943-09-5
- DTXSID10287582
- 2,2-dimethyl-5-[(2,4,6-trimethylphenyl)methylidene]-1,3-dioxane-4,6-dione
- NSC-51639
- NSC51639
-
- Inchi: 1S/C16H18O4/c1-9-6-10(2)12(11(3)7-9)8-13-14(17)19-16(4,5)20-15(13)18/h6-8H,1-5H3
- InChI Key: HCRQWJKEIZEFDN-UHFFFAOYSA-N
- SMILES: O1C(/C(/C(=O)OC1(C)C)=C\C1C(C)=CC(C)=CC=1C)=O
Computed Properties
- Exact Mass: 274.12054
- Monoisotopic Mass: 274.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 415
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Density: 1.159
- Boiling Point: 486.6°C at 760 mmHg
- Flash Point: 252.9°C
- Refractive Index: 1.558
- PSA: 52.6
- LogP: 2.83130
1,3-Dioxane-4,6-dione,2,2-dimethyl-5-[(2,4,6-trimethylphenyl)methylene]- Related Literature
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1. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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